Cas no 2138028-41-6 (tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno2,3-cpyridine-1-carboxylate)

• Product Name: tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno2,3-cpyridine-1-carboxylate
• CAS No: 2138028-41-6
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 6040037
• PubChem ID: 165478803
• Update Time: 2025-05-22

tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno2,3-cpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno2,3-cpyridine-1-carboxylate
• tert-butyl 5',6'-dihydro-4'H-spiro[azetidine-3,7'-thieno[2,3-c]pyridine]-1-carboxylate
• 2138028-41-6
• EN300-1075758

• Inchi： 1S/C14H20N2O2S/c1-13(2,3)18-12(17)16-8-14(9-16)11-10(4-6-15-14)5-7-19-11/h5,7,15H,4,6,8-9H2,1-3H3
• InChI Key： DJYXRBJLDOXXCA-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC3(C1=2)CN(C(=O)OC(C)(C)C)C3

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno2,3-cpyridine-1-carboxylate

tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno[2,3-c]pyridine-1-carboxylate

The compound with CAS No. 2138028-41-6, known as tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno[2,3-c]pyridine-1-carboxylate, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spiroazetidine ring system fused with a thienopyridine moiety, making it a promising candidate for various applications in drug discovery and materials science.

The spiroazetidine core of this compound is a four-membered ring containing one nitrogen atom, which contributes to its rigidity and potential for forming hydrogen bonds. The thienopyridine fragment, on the other hand, introduces aromaticity and electron-withdrawing properties, enhancing the molecule's stability and reactivity. The tert-butyl ester group further modulates the physicochemical properties of the compound, making it more lipophilic and potentially more bioavailable.

Recent studies have highlighted the importance of such spirocyclic compounds in medicinal chemistry. For instance, researchers have demonstrated that spiroazetidine-containing molecules can act as potent inhibitors of certain enzymes involved in neurological disorders. The thienopyridine moiety has also been linked to anti-inflammatory and antioxidant activities, suggesting that this compound could have multifaceted therapeutic applications.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions. The formation of the spiroazetidine ring typically requires precise control over stereochemistry to ensure the correct configuration at the nitrogen center. The incorporation of the thienopyridine fragment often involves cross-coupling reactions or cyclization steps, underscoring the complexity of its synthesis.

In terms of biological evaluation, preliminary assays have shown that this compound exhibits moderate activity against several cancer cell lines. Its ability to modulate cellular signaling pathways makes it a valuable lead compound for further optimization. Ongoing research is focused on improving its pharmacokinetic profile and reducing potential off-target effects.

Moreover, computational studies using molecular docking have revealed that this compound interacts favorably with key residues in target proteins, providing insights into its mechanism of action. These findings have paved the way for structure-based drug design approaches aimed at enhancing its potency and selectivity.

In conclusion, tert-butyl 5',6'-dihydro-4'H-spiroazetidine-3,7'-thieno[2,3-c]pyridine-1-carboxylate represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features and promising biological properties position it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents.